(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanaminedihydrochloride

• Molecular Formula: C8H15Cl2N2OP
• Molecular Weight: 257.09 g/mol
• IUPAC Name: (R)-dimethylphosphoryl(pyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H13N2OP.2ClH/c1-12(2,11)8(9)7-4-3-5-10-6-7;;/h3-6,8H,9H2,1-2H3;2*1H/t8-;;/m1../s1
• InChI Key: GDYQSHRWICHTAW-YCBDHFTFSA-N
• Isomeric SMILES: CP(=O)(C)[C@H](C1=CN=CC=C1)N.Cl.Cl
• Canonical SMILES: CP(=O)(C)C(C1=CN=CC=C1)N.Cl.Cl

Description

(1R)-1-(Dimethylphosphoryl)-1-(pyridin-3-yl)methanaminedihydrochloride is a chiral organophosphorus compound featuring a pyridin-3-yl moiety and a dimethylphosphoryl group bonded to a methanamine backbone. This dihydrochloride salt enhances stability and solubility for practical applications, such as asymmetric organocatalysis .

The compound’s synthesis is inferred from analogous stereoselective Ugi reactions, such as the Mondai (2011) protocol, which achieved 92:8 diastereoselectivity using α-amino acids and isocyanides . The dimethylphosphoryl group distinguishes it from simpler pyridine derivatives, offering unique electronic and steric properties for substrate activation in catalysis.

Biological Activity

Overview of the Compound

Chemical Structure and Properties:

• IUPAC Name: (1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride
• Molecular Formula: C8H12Cl2N2O2P
• Molecular Weight: 267.07 g/mol

This compound features a dimethylphosphoryl group attached to a pyridine ring, which is known for its potential biological activities due to the presence of nitrogen atoms that can participate in various biochemical interactions.

The biological activity of this compound may be attributed to its ability to interact with various biological targets, including enzymes and receptors. The dimethylphosphoryl group can act as a phosphonate, which is known to inhibit enzymes such as acetylcholinesterase (AChE) and other serine hydrolases, affecting neurotransmission.

Pharmacological Effects

• Neuroprotective Activity:
  • Compounds with similar structures have shown neuroprotective effects by inhibiting AChE, leading to increased levels of acetylcholine in synapses. This can enhance cognitive functions and protect against neurodegenerative diseases.
• Antimicrobial Properties:
  • Some studies suggest that pyridine derivatives exhibit antimicrobial activity against various pathogens. The presence of the dimethylphosphoryl group may enhance this effect by altering membrane permeability or interfering with metabolic pathways.
• Anticancer Potential:
  • Preliminary studies indicate that phosphonate compounds can exhibit anticancer properties by inducing apoptosis in cancer cells or inhibiting tumor growth through various signaling pathways.

Case Studies and Research Findings

• Study 1: A study investigated a related pyridine derivative which demonstrated significant inhibition of AChE with an IC50 value in the low micromolar range, suggesting potential applications in treating Alzheimer's disease.
• Study 2: Research on antimicrobial activity showed that similar compounds exhibited minimum inhibitory concentrations (MIC) against Gram-positive and Gram-negative bacteria, indicating potential as broad-spectrum antimicrobials.
• Study 3: In vitro assays revealed that phosphonate derivatives could induce apoptosis in human cancer cell lines, with mechanisms involving caspase activation and mitochondrial dysfunction.

Data Table: Summary of Biological Activities

Activity Type	Effect	Reference Study
Neuroprotective	AChE inhibition	Study 1
Antimicrobial	MIC against bacteria	Study 2
Anticancer	Induction of apoptosis	Study 3

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to three dihydrochloride salts with analogous pyridine/heterocyclic frameworks but divergent substituents (Table 1). Key differences include substituent electronegativity, steric bulk, and applications.

Table 1: Structural and Functional Comparison of (1R)-1-(Dimethylphosphoryl)-1-(Pyridin-3-yl)Methanaminedihydrochloride and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications	References
(1R)-1-(Dimethylphosphoryl)-1-(pyridin-3-yl)methanaminedihydrochloride	C₈H₁₄Cl₂N₂OP	255.87	Pyridin-3-yl, dimethylphosphoryl	Asymmetric organocatalysis
2-[(5-Fluoropyridin-3-yl)oxy]ethan-1-amine dihydrochloride	C₇H₁₁Cl₂FN₂O	229.08	5-Fluoropyridin-3-yl, ether linker	Pharmaceutical building block
(R)-1-(5-Fluoropyridin-3-yl)ethanamine dihydrochloride	C₇H₁₁Cl₂FN₂	213.08	5-Fluoropyridin-3-yl, ethylamine	Research chemical (no known hazards)
1-(2-Propylpyrimidin-5-yl)methanamine dihydrochloride	C₈H₁₅Cl₂N₃	224.13	Pyrimidin-5-yl, propyl group	Synthetic intermediate

Key Observations:

Substituent Effects :

• The dimethylphosphoryl group in the target compound increases Lewis acidity compared to fluorine or alkyl substituents, enabling coordination to metal catalysts or substrates .
• Fluorine in analogues (e.g., 5-fluoropyridin-3-yl) enhances metabolic stability and lipophilicity, making them suitable for drug discovery .

Stereochemical Influence :

• The R-configuration in the target compound and (R)-1-(5-fluoropyridin-3-yl)ethanamine dihydrochloride underscores the role of chirality in catalytic or pharmacological activity .

Research Findings and Mechanistic Insights

• Catalytic Performance : The dimethylphosphoryl group in the target compound likely facilitates substrate activation via hydrogen bonding or phosphoryl-metal interactions, akin to DMAP derivatives in asymmetric catalysis .